N-(4-methylbenzyl)nicotinamide

• IUPAC Name: N-[(4-methylphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H14N2O/c1-11-4-6-12(7-5-11)9-16-14(17)13-3-2-8-15-10-13/h2-8,10H,9H2,1H3,(H,16,17)
• InChI Key: MBVYUJOPDJCFJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CN=CC=C2
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• Solubility: >33.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-methylbenzyl)nicotinamide (MBN) is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MBN belongs to the class of nicotinamide derivatives and is synthesized through a multistep process.

Scientific Research Applications

• Enzyme Activity Studies :

  • N-(4-methylbenzyl)nicotinamide (4-MN) has been used as a substrate to study the activity of nicotinamide N-methyltransferase (NNMT) in rat tissues. NNMT's activity was observed in the liver, brain, and spleen using 4-MN as a substrate, suggesting its utility in studying enzymatic functions in these organs (Sano, Endo, & Takitani, 1992).

• Metabolic Pathway Regulation :

  • NNMT, which interacts with N-(4-methylbenzyl)nicotinamide, plays a role in regulating metabolic pathways in tissues like adipose and liver, as well as in cancer cells. This enzyme is involved in the consumption of methyl donors and generation of active metabolites (Pissios, 2017).

• Corrosion Inhibition :

  • Derivatives of nicotinamide, including N-(4-(methylthio)benzylidene)nicotinamide, have been explored for their corrosion inhibition effect on mild steel in hydrochloric acid solution. This suggests potential applications in materials science and corrosion protection (Chakravarthy, Mohana, & Pradeep Kumar, 2014).

• Adipose Tissue Studies :

  • N-(4-methylbenzyl)nicotinamide is relevant in the study of adipose tissue, as NNMT is highly expressed in adipocytes. NNMT in adipose tissue contributes to plasma homocysteine levels, which have implications for cardiovascular health (Riederer et al., 2009).

• Drug Design and Disease Therapy :

  • Studies on N-(4-methylbenzyl)nicotinamide and related compounds have led to the development of inhibitors for NNMT, which could be potential therapeutic agents for treating metabolic and chronic disease conditions. These inhibitors demonstrate a wide range of activities and shed light on the structure-activity relationships crucial for drug design (Neelakantan et al., 2017).

• Pharmacological Interactions :

  • The interaction of nicotinamide with other molecules, like parabens, is influenced by N-(4-methylbenzyl)nicotinamide. This interaction affects the solubility, partition, and transdermal permeation of compounds, which is vital in pharmaceutical formulations (Nicoli et al., 2008).

• Cancer Research :

  • NNMT, which interacts with N-(4-methylbenzyl)nicotinamide, is overexpressed in various cancers and contributes to tumorigenesis by affecting the methylation potential of cells and altering the epigenetic state (Ulanovskaya, Zuhl, & Cravatt, 2013).